Cas no 1427379-24-5 (4-bromo-6-methoxy-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 4-bromo-6-methoxy-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 1427379-24-5
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• CID: 4598919
• PubChem ID: 71757561
• Update Time: 2025-05-21

4-bromo-6-methoxy-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-methoxy-2,3-dihydro-1H-indole-2,3-dione

• Inchi： 1S/C9H6BrNO3/c1-14-4-2-5(10)7-6(3-4)11-9(13)8(7)12/h2-3H,1H3,(H,11,12,13)
• InChI Key： QMAKAPONRWYZGC-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Br)=CC(OC)=C2)C(=O)C1=O

Computed Properties

• Exact Mass: 254.95311g/mol
• Monoisotopic Mass: 254.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 4-bromo-6-methoxy-2,3-dihydro-1H-indole-2,3-dione

4-Bromo-6-methoxy-2,3-dihydro-1H-indole-2,3-dione (CAS No. 1427379-24-5): A Comprehensive Overview

4-Bromo-6-methoxy-2,3-dihydro-1H-indole-2,3-dione (CAS No. 1427379-24-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This brominated indole derivative is known for its unique structural features, which make it a valuable intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and development.

The molecular structure of 4-bromo-6-methoxy-2,3-dihydro-1H-indole-2,3-dione includes a bromine substituent at the 4-position and a methoxy group at the 6-position of the indole ring. These functional groups contribute to its reactivity and make it a versatile building block for more complex molecules. The compound's CAS number 1427379-24-5 is frequently searched in chemical databases, highlighting its importance in contemporary research.

One of the most discussed topics in relation to 4-bromo-6-methoxy-2,3-dihydro-1H-indole-2,3-dione is its role in the synthesis of heterocyclic compounds. Heterocycles are a cornerstone of modern pharmaceuticals, and this compound serves as a key precursor in their preparation. Recent studies have explored its use in creating novel inhibitors for enzymes involved in inflammatory and neurodegenerative diseases, aligning with the growing demand for targeted therapies.

In addition to its pharmaceutical applications, CAS 1427379-24-5 is also investigated for its potential in material science. The bromine and methoxy groups offer sites for further functionalization, enabling the development of advanced materials with tailored properties. This versatility has led to increased interest from both academic and industrial researchers, as reflected in the rising number of publications and patents citing this compound.

The synthesis of 4-bromo-6-methoxy-2,3-dihydro-1H-indole-2,3-dione typically involves multi-step organic reactions, starting from commercially available indole derivatives. Optimizing these synthetic routes is a hot topic, as it directly impacts the compound's accessibility and cost-effectiveness. Researchers are continually exploring greener and more efficient methods to produce this compound, addressing the broader industry shift toward sustainable chemistry practices.

Another area of interest is the compound's spectroscopic characterization. Techniques such as NMR, IR, and mass spectrometry are commonly used to confirm the structure and purity of 4-bromo-6-methoxy-2,3-dihydro-1H-indole-2,3-dione. These analytical methods are critical for ensuring the reliability of research findings and are frequently discussed in scientific forums and publications.

Market trends indicate a steady demand for CAS 1427379-24-5, driven by its applications in drug discovery and material science. Suppliers and manufacturers are expanding their portfolios to include this compound, catering to the needs of researchers worldwide. The compound's unique properties and versatility make it a valuable asset in the toolkit of synthetic chemists.

In conclusion, 4-bromo-6-methoxy-2,3-dihydro-1H-indole-2,3-dione (CAS No. 1427379-24-5) is a compound of significant scientific and industrial relevance. Its structural features, synthetic utility, and diverse applications underscore its importance in modern chemistry. As research continues to uncover new uses for this compound, its role in advancing science and technology is expected to grow even further.